3-Amino-5-(3-trifluoromethylphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-[3-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H10F3NO2/c15-14(16,17)11-3-1-2-8(5-11)9-4-10(13(19)20)7-12(18)6-9/h1-7H,18H2,(H,19,20)
• InChI Key: REHPHDIRTCMDBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C14H10F3NO2
• DSSTOX Substance ID: DTXSID70691141
• Molecular Weight: 281.23 g/mol
• CAS RN: 1261976-26-4

Description

3-Amino-5-(3-trifluoromethylphenyl)benzoic acid (TFMB) is an organic compound that is widely used in scientific research. It is an important building block for the synthesis of diverse compounds and is found in a range of applications. It is primarily used in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. It is also used in the preparation of fluorescent dyes, fluorescent labels, and fluorescent tags. It is also used in the synthesis of fluorescent dyes for biological imaging and other applications.

Scientific Research Applications

3-Amino-5-(3-trifluoromethylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It is used in the synthesis of fluorescent dyes, fluorescent labels, and fluorescent tags. It is also used in the synthesis of fluorescent dyes for biological imaging and other applications. It is also used in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. It is also used as a reagent in organic synthesis and as a starting material for the preparation of other compounds.

Mechanism of Action

The mechanism of action of 3-Amino-5-(3-trifluoromethylphenyl)benzoic acid, 95% is not fully understood. However, it is believed to be involved in the formation of benzophenone imine and the subsequent formation of a reactive intermediate. This intermediate can then react with other molecules to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Amino-5-(3-trifluoromethylphenyl)benzoic acid, 95% have not been extensively studied. However, it is believed to have some effects on the metabolism of proteins and other molecules in the body. It is also believed to have an effect on the activity of enzymes involved in the metabolism of drugs and other compounds.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Amino-5-(3-trifluoromethylphenyl)benzoic acid, 95% in lab experiments is its availability in a high purity form (95%). This makes it ideal for use in sensitive experiments. It is also relatively inexpensive and easy to obtain. The main limitation of 3-Amino-5-(3-trifluoromethylphenyl)benzoic acid, 95% is its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

For the use of 3-Amino-5-(3-trifluoromethylphenyl)benzoic acid, 95% include further studies into its biochemical and physiological effects. It could also be used in the development of new fluorescent dyes and fluorescent labels. It could also be used in the development of new pharmaceuticals, agrochemicals, and specialty chemicals. Additionally, it could be used in the synthesis of new compounds for use in organic synthesis. Finally, it could be used to study the mechanism of action of other compounds.

Synthesis Methods

3-Amino-5-(3-trifluoromethylphenyl)benzoic acid, 95% can be synthesized by various methods. One of the most common methods is the Mannich reaction. This reaction involves the condensation of an aldehyde, an amine, and a carbonyl compound in the presence of an acid catalyst. The reaction typically produces a product that contains both the amine and the carbonyl compound. Other methods of synthesis include the use of acylation reactions, alkylation reactions, and reductive amination reactions.